5-Bromo-1-(3-methoxyphenyl)pyrimidin-2(1H)-one

• IUPAC Name: 5-bromo-1-(3-methoxyphenyl)pyrimidin-2-one
• InChI: InChI=1S/C11H9BrN2O2/c1-16-10-4-2-3-9(5-10)14-7-8(12)6-13-11(14)15/h2-7H,1H3
• InChI Key: HPEKICXRNSYLLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=C(C=NC2=O)Br
• Molecular Formula: C11H9BrN2O2
• Molecular Weight: 281.10 g/mol

Description

5-Bromo-1-(3-methoxyphenyl)pyrimidin-2(1H)-one, or 5-Bromo-1-MPP for short, is a synthetic compound that has been studied for its potential applications in scientific research. It is an organic compound that contains a bromine atom, a methoxy group, a phenyl group, and a pyrimidin-2(1H)-one group. 5-Bromo-1-MPP has been used in a variety of research applications, including organic synthesis, medicinal chemistry, and drug discovery.

Scientific Research Applications

Synthetic Applications

A comprehensive examination of the synthesis of 5-bromopyrimidine derivatives using different methods and catalysts provides insights into the chemical versatility and potential applications of this compound in various domains, including medicinal chemistry (Jin Wusong, 2011).

Biheterocycle Synthesis

Research demonstrates the use of 5-bromo-1,1,1-trifluoro-4-methoxypent-3-en-2-one as a precursor for the synthesis of a new series of biheterocycles, showcasing the compound's potential in creating complex molecules with potential applications in medicinal chemistry (Aquino et al., 2017).

Structural Characterization and Applications

The structural characterization and the synthesis under specific conditions of different pyrimidin-2(1H)-one derivatives reveal the precise chemical properties and potential applications of these compounds in various fields, including materials science (Maru, 2016).